![molecular formula C15H24N2O3 B2423369 N-[Cyano(oxolan-3-yl)methyl]-2-(3-methylcyclohexyl)oxyacetamide CAS No. 1465409-26-0](/img/structure/B2423369.png)
N-[Cyano(oxolan-3-yl)methyl]-2-(3-methylcyclohexyl)oxyacetamide
Description
N-[Cyano(oxolan-3-yl)methyl]-2-(3-methylcyclohexyl)oxyacetamide is a useful research compound. Its molecular formula is C15H24N2O3 and its molecular weight is 280.368. The purity is usually 95%.
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Scientific Research Applications
Intramolecular Cyclization and Oxetane Formation
Research demonstrates the cyclization reactions involving compounds related to N-[Cyano(oxolan-3-yl)methyl]-2-(3-methylcyclohexyl)oxyacetamide. For instance, 1-(2,3-Epoxypropyl)-1-cyclohexanol and its analogues, when treated with base, yield oxetanes as the main products, showcasing the potential of these reactions in synthesizing cyclic compounds (Murai, Ono, & Masamune, 1977).
Synthesis of Ketamine Derivatives
A study on the synthesis of ketamine derivatives through Mannich reactions highlights the chemical versatility of related compounds. This research produced novel derivatives with potential therapeutic applications, indicating the utility of this compound in synthesizing bioactive molecules (Syed Muzzammil Masaud et al., 2022).
Antimicrobial and Analgesic Activity
Another study aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety demonstrated antimicrobial activity, showcasing the potential of this compound derivatives in medical applications (E. Darwish et al., 2014). Similarly, the synthesis of heterocyclic cyanothioacetamide derivatives revealed analgesic activities in vivo, further underscoring the chemical's versatility in drug development (I. V. Bibik et al., 2021).
Chemical Intermediates
The production of cyclohexanol and cyclohexanone from cyclohexane highlights the role of related compounds as intermediates in industrial chemistry, potentially including this compound (W. B. Fisher & Jan F. VanPeppen, 2000).
Properties
IUPAC Name |
N-[cyano(oxolan-3-yl)methyl]-2-(3-methylcyclohexyl)oxyacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3/c1-11-3-2-4-13(7-11)20-10-15(18)17-14(8-16)12-5-6-19-9-12/h11-14H,2-7,9-10H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPDVNLECLQUBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(C1)OCC(=O)NC(C#N)C2CCOC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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